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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the critical micelle

concentration (CMC) of N-Lauroylglycine, its determination, and its emerging role in cell

signaling. This document is intended for researchers, scientists, and professionals in drug

development who are interested in the physicochemical properties and biological activities of

this amino acid-based surfactant.

Introduction to N-Lauroylglycine
N-Lauroylglycine, also known as N-dodecanoylglycine, is an N-acylglycine composed of a

lauroyl (C12) fatty acid chain linked to a glycine amino acid. This amphiphilic structure,

possessing both a hydrophobic tail and a hydrophilic headgroup, imparts surfactant properties

to the molecule, allowing it to form micelles in aqueous solutions. Beyond its role as a

surfactant, N-Lauroylglycine is gaining attention in the scientific community for its biological

activities, particularly its function as a signaling molecule.

Critical Micelle Concentration (CMC) of N-
Lauroylglycine
The critical micelle concentration is a fundamental property of a surfactant, representing the

concentration at which individual surfactant molecules (monomers) begin to self-assemble into
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larger aggregates known as micelles. This transition is accompanied by abrupt changes in the

physicochemical properties of the solution, such as surface tension, conductivity, and the

solubilization of hydrophobic substances.

Quantitative Data for N-Lauroylglycine and Related
Compounds
The CMC of N-Lauroylglycine and its sodium salt has been determined experimentally. The

following table summarizes the available quantitative data. It is important to note that the CMC

can be influenced by factors such as temperature, pH, and the presence of electrolytes.

Compound
Critical Micelle
Concentration
(CMC)

Method Used Conditions/Source

Sodium N-

Lauroylglycinate
12 mmol/L

Automatic

Tensiometer
[1]

N-Lauroylsarcosine

Sodium Salt
14.57 mM Not Specified 30°C[1][2][3]

N-Lauroylsarcosine

Sodium Salt
14.6 mM Not Specified 20-25°C[4]

Experimental Protocols for CMC Determination
The determination of the CMC is crucial for understanding and utilizing the surfactant

properties of N-Lauroylglycine. Several methods can be employed, with surface tensiometry

being a primary and direct technique.

Surface Tensiometry
This method is based on the principle that surfactant monomers accumulate at the air-water

interface, reducing the surface tension of the solution. Once the interface is saturated, further

addition of the surfactant leads to the formation of micelles in the bulk solution, and the surface

tension remains relatively constant. The CMC is identified as the point of inflection on a plot of

surface tension versus the logarithm of the surfactant concentration.
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Detailed Methodology:

Preparation of Stock Solution: Prepare a concentrated stock solution of N-Lauroylglycine in

a suitable aqueous buffer (e.g., phosphate-buffered saline, PBS) of a known pH.

Preparation of Dilutions: Create a series of dilutions from the stock solution to cover a

concentration range both below and above the expected CMC.

Instrumentation: Utilize a tensiometer, such as one equipped with a Wilhelmy plate or a Du

Noüy ring, to measure the surface tension. Ensure the instrument is calibrated according to

the manufacturer's instructions.

Measurement:

For the Wilhelmy plate method, a platinum plate is suspended perpendicular to the liquid

surface. The force exerted on the plate by the surface tension is measured.

For the Du Noüy ring method, a platinum ring is placed at the interface and then pulled

through it. The force required to detach the ring is proportional to the surface tension.

Data Acquisition: Measure the surface tension of each dilution at a constant temperature.

Allow the system to equilibrate before each measurement.

Data Analysis: Plot the measured surface tension as a function of the logarithm of the N-
Lauroylglycine concentration. The plot will typically show two linear regions. The CMC is

determined from the intersection of the regression lines of these two regions.

Experimental Workflow for CMC Determination by
Surface Tensiometry
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Caption: Workflow for determining the Critical Micelle Concentration (CMC) using surface

tensiometry.

Biological Role and Signaling Pathway of N-
Lauroylglycine
Recent research has identified N-Lauroylglycine as an endogenous signaling molecule,

specifically as a potent and selective agonist for the G protein-coupled receptor HCAR3

(Hydroxycarboxylic Acid Receptor 3), formerly known as GPR80/GPR99. This interaction

implicates N-Lauroylglycine in lipid-mediated signaling pathways with potential roles in

inflammation and immunomodulation.

HCAR3 Signaling Pathway
The activation of HCAR3 by N-Lauroylglycine initiates a cascade of intracellular events. Upon

agonist binding, the receptor undergoes a conformational change, leading to the activation of

associated heterotrimeric G proteins. The signaling cascade proceeds through the activation of

Phospholipase C (PLC), which in turn activates Protein Kinase C (PKC). A key feature of this

pathway is the subsequent activation of matrix metalloproteinases (MMPs), which leads to the

transactivation of the Epidermal Growth Factor Receptor (EGFR). The activated EGFR then

triggers downstream signaling, including the phosphorylation and activation of the Extracellular

signal-Regulated Kinases 1 and 2 (ERK1/2).
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Diagram of the HCAR3 Signaling Pathway
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Caption: Signaling pathway of N-Lauroylglycine via the HCAR3 receptor.

Conclusion
N-Lauroylglycine is a versatile molecule with both surfactant properties, characterized by a

critical micelle concentration of approximately 12 mmol/L for its sodium salt, and important

biological functions as a signaling molecule. Its ability to activate the HCAR3 receptor and

modulate downstream signaling pathways highlights its potential as a target for therapeutic
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intervention in inflammatory and immune-related conditions. The experimental protocols and

signaling pathway information provided in this guide offer a valuable resource for researchers

and drug development professionals working with this intriguing lipoamino acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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